5-Chloro-2-(2,4-difluorophenoxy)aniline
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Description
5-Chloro-2-(2,4-difluorophenoxy)aniline is a useful research compound. Its molecular formula is C12H8ClF2NO and its molecular weight is 255.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- A study by Kefi et al. (2007) focused on the synthesis and characterization of a new monophosphate compound involving 5-chloro(2,4-dimethoxy)anilinium. This research provided insights into crystal structure, hydrogen bonding, and spectroscopic properties of the compound (Kefi, Abid, Nasr, & Rzaigui, 2007).
Fluorescence Quenching Mechanisms
- Geethanjali et al. (2015) investigated the fluorescence quenching of 5-chloro-2-methoxyphenylboronic acid and its interaction with aniline, shedding light on the static quenching mechanism in these systems (Geethanjali, Nagaraja, & Melavanki, 2015).
Vibrational Spectra Analysis
- The vibrational characteristics of 2-chloro-5-(trifluoromethyl) aniline, which shares structural similarity with 5-Chloro-2-(2,4-difluorophenoxy)aniline, were studied by Karthick et al. (2013). This study involved detailed analysis of vibrational wavenumbers and functional group interactions (Karthick, Balachandran, Perumal, & Nataraj, 2013).
Application in Novel Polymeric Materials
- Shahhosseini et al. (2016) researched the electrochemical synthesis of a novel polymer based on aniline derivatives, highlighting its potential application in dye-sensitized solar cells (Shahhosseini, Nateghi, Kazemipour, & Zarandi, 2016).
Properties
IUPAC Name |
5-chloro-2-(2,4-difluorophenoxy)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClF2NO/c13-7-1-3-12(10(16)5-7)17-11-4-2-8(14)6-9(11)15/h1-6H,16H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGJSZUQQLRADEY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)OC2=C(C=C(C=C2)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClF2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.